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Compound of Interest

Compound Name: Elabela(19-32)

Cat. No.: B15607937 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

Elabela(19-32), a bioactive peptide fragment of the endogenous hormone Elabela, requires

meticulous handling and disposal procedures to ensure laboratory safety and environmental

compliance. Due to the potent biological activity of synthetic peptides and the fact that their

toxicological properties are often not fully investigated, Elabela(19-32) waste must be treated

as hazardous chemical waste.[1] Adherence to institutional, local, state, and federal regulations

is paramount for the compliant disposal of this research material.[1]

Immediate Safety and Handling Protocols
Before beginning any work with Elabela(19-32), it is crucial to review the Safety Data Sheet

(SDS) for specific hazard information and first-aid measures.[1] When handling the lyophilized

powder or reconstituted solutions, appropriate Personal Protective Equipment (PPE) is

mandatory. This includes chemical-resistant gloves (nitrile is standard), safety glasses or

goggles, and a lab coat.[1] To prevent inhalation of the easily aerosolized powder, all handling

of lyophilized Elabela(19-32) should be conducted within a fume hood or biosafety cabinet.[1]

Quantitative Data Summary
The following table summarizes key quantitative information relevant to the handling and

biological activity of Elabela(19-32).
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Parameter Value Significance Reference

Biological Activity

(EC50)

Gαi1 signaling: 8.6

nM; β-arrestin-2

signaling: 166 nM

Indicates the

concentration at which

Elabela(19-32) elicits

half-maximal

response in specific

signaling pathways,

highlighting its

potency.

[2]

Binding Affinity (Ki)
0.93 nM for

radioligand apelin-13

Demonstrates high

affinity for the apelin

receptor (APJ), the

primary target of

Elabela.

Peptide Purity (HPLC) >95%

Typical purity for

research-grade

synthetic peptides,

ensuring experimental

reliability.

[3]

Storage Temperature

(Lyophilized)
-20°C to -80°C

Essential for

maintaining long-term

stability and

preventing

degradation.

[1]

Storage Temperature

(Reconstituted)

-80°C (up to 6

months); -20°C (up to

1 month)

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.

Waste pH

Neutralization Range

5.0 - 12.5 Recommended pH

range for aqueous

peptide waste

solutions before

collection, if permitted
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by institutional

guidelines.

Experimental Protocol: Disposal of Elabela(19-32)
Waste
This protocol outlines the step-by-step procedure for the safe disposal of Elabela(19-32) and

associated contaminated materials.

Materials:

Appropriate PPE (gloves, safety glasses, lab coat)

Designated hazardous waste container (clearly labeled)

Inert absorbent material (e.g., vermiculite, sand)

70% ethanol or other suitable disinfectant

Waste disposal forms (as required by your institution)

Procedure:

Waste Segregation: At the point of generation, segregate all Elabela(19-32) waste from non-

hazardous waste. This includes:

Unused or expired Elabela(19-32) powder and solutions.

Contaminated consumables (e.g., pipette tips, microfuge tubes, vials).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Solid Waste Disposal:
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Carefully place all solid waste, including contaminated vials and PPE, into a designated,

clearly labeled hazardous waste container.[1]

For spills of lyophilized powder, cover the spill with an inert absorbent material, carefully

sweep it up, and place it in the hazardous waste container.[1]

Liquid Waste Disposal:

Collect all aqueous waste containing Elabela(19-32) in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not pour Elabela(19-32) solutions down the drain.[1]

If institutional policy allows, neutralize acidic or basic solutions to a pH between 5.0 and

12.5 before collection.

Container Management:

Ensure the hazardous waste container is kept closed except when adding waste.

Label the container with "Hazardous Waste," the full chemical name "Elabela(19-32)," and

any known hazards.

Store the waste container in a designated satellite accumulation area.

Decontamination:

After handling and disposal, decontaminate the work area (fume hood, benchtop) with a

suitable disinfectant, such as 70% ethanol.

Wipe down all surfaces and equipment that may have come into contact with the peptide.

Final Disposal:

Coordinate with your institution's Environmental Health and Safety (EHS) department for

the pickup and final disposal of the hazardous waste container.[1]

Complete all necessary waste disposal forms as required by your institution.
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Visualizing Key Processes
To further clarify the procedural and biological aspects of working with Elabela(19-32), the

following diagrams illustrate the recommended disposal workflow and the known signaling

pathway.
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Experimental Workflow for Elabela(19-32) Disposal
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Caption: A flowchart outlining the essential steps for the safe disposal of Elabela(19-32) waste

in a laboratory setting.
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Caption: A simplified diagram of the Elabela(19-32) signaling cascade through the APJ

receptor, leading to key cardiovascular effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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